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Compound of Interest

Compound Name: 2,6-Dimethyl-4-pyranone

Cat. No.: B087240 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This document provides immediate, essential

safety and logistical information for 2,6-Dimethyl-4-pyranone, a compound that is harmful if

swallowed. The following procedural guidance outlines the necessary personal protective

equipment (PPE), exposure limits for a structurally similar compound, and detailed operational

and disposal plans to ensure laboratory safety and compliance.

Personal Protective Equipment (PPE)
When handling 2,6-Dimethyl-4-pyranone, appropriate personal protective equipment is critical

to prevent exposure. The primary hazard is acute oral toxicity, and contact with skin and eyes

should also be avoided. Engineering controls, such as handling the solid in a chemical fume

hood, are essential to minimize the risk of inhalation of any dust particles.

Recommended PPE includes:

Eye Protection: Chemical safety goggles or safety glasses with side-shields that conform to

EN166 (EU) or OSHA 29 CFR 1910.133 (US) standards should be worn.

Hand Protection: Due to the ketone functional group in 2,6-Dimethyl-4-pyranone, the

selection of appropriate gloves is crucial. While disposable nitrile gloves may be suitable for

short-term splash protection, they are generally not recommended for prolonged contact with

ketones. For extended handling, gloves made of butyl rubber or Viton® are preferable.
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Always inspect gloves for any signs of degradation or perforation before and during use. If

any contact with the chemical occurs, gloves should be changed immediately.

Body Protection: A standard laboratory coat should be worn to protect against incidental skin

contact. For procedures with a higher risk of contamination, a chemically resistant apron may

be necessary.

Respiratory Protection: Under normal laboratory conditions with adequate engineering

controls (e.g., a chemical fume hood), respiratory protection is not typically required.

However, if there is a potential for generating dust or aerosols in an area with insufficient

ventilation, a NIOSH-approved respirator should be used.

Occupational Exposure Limits (OELs)
Currently, there are no established specific occupational exposure limits (OELs) for 2,6-
Dimethyl-4-pyranone from major regulatory bodies such as OSHA, NIOSH, or ACGIH.

However, to provide a conservative reference, the OELs for cyclohexanone, a structurally

similar cyclic ketone, are presented below. These values should be used as a guide for risk

assessment and control until specific data for 2,6-Dimethyl-4-pyranone becomes available.

Parameter Value Organization

Permissible Exposure Limit

(PEL)

50 ppm (200 mg/m³) - 8-hr

TWA
OSHA

Recommended Exposure Limit

(REL)

25 ppm (100 mg/m³) - 10-hr

TWA
NIOSH

Threshold Limit Value (TLV) 20 ppm - 8-hr TWA ACGIH

Short-Term Exposure Limit

(STEL)
50 ppm ACGIH

TWA: Time-Weighted Average

Glove Material Chemical Resistance for Ketones
The following table provides a general guide to the chemical resistance of common glove

materials to ketones. This information is crucial for selecting the appropriate hand protection
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when working with 2,6-Dimethyl-4-pyranone.

Glove Material Resistance to Ketones Notes

Nitrile Poor to Fair

Not recommended for

prolonged or immersive

contact with many ketones as

breakthrough can occur

quickly.[1] Suitable for

incidental splash protection

only, with immediate

replacement upon contact.

Natural Rubber (Latex) Good

Offers better resistance to

some ketones compared to

nitrile for short-term handling.

Neoprene Good

Provides good resistance to a

range of chemicals, including

some ketones.

Butyl Rubber Excellent

Highly recommended for

handling ketones, offering

excellent resistance to

permeation.[2]

Viton® Excellent

Offers excellent resistance to a

broad spectrum of chemicals,

including aromatic

hydrocarbons and ketones.

Operational and Disposal Plans
A clear, step-by-step plan for handling and disposal is essential for laboratory safety and

regulatory compliance.
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The following diagram outlines the key steps for the safe handling of 2,6-Dimethyl-4-pyranone
in a laboratory setting.

Safe Handling Workflow for 2,6-Dimethyl-4-pyranone

Preparation

Handling

Cleanup & Disposal

Don Appropriate PPE
(Goggles, Lab Coat, Gloves)

Verify Fume Hood Functionality

Gather All Necessary Materials

Weigh Solid in Fume Hood

Transfer Chemical as Needed

Perform Experimental Procedure

Decontaminate Glassware & Surfaces

Segregate and Package Waste

Doff and Dispose of PPE Properly

Wash Hands Thoroughly
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Click to download full resolution via product page

Caption: A flowchart illustrating the procedural steps for the safe handling of 2,6-Dimethyl-4-
pyranone.

Disposal Plan
2,6-Dimethyl-4-pyranone is a non-halogenated organic solid. Its disposal must follow

institutional, local, and national regulations for chemical waste.

Step-by-Step Disposal Procedure:

Segregation: Do not mix 2,6-Dimethyl-4-pyranone waste with other waste streams,

especially halogenated solvents, acids, bases, or oxidizers. It should be collected as a solid,

non-halogenated organic waste.[3][4]

Container: Use a designated, chemically compatible, and sealable container for the solid

waste. The container must be in good condition and clearly labeled.

Labeling: The waste container must be labeled with the words "Hazardous Waste" and the

full chemical name: "2,6-Dimethyl-4-pyranone". Do not use abbreviations or chemical

formulas. The date of accumulation should also be clearly marked.

Storage: Store the sealed waste container in a designated satellite accumulation area within

the laboratory. This area should be well-ventilated and away from sources of ignition.

Arrangement for Pickup: Once the container is full or has been in storage for the maximum

allowed time according to your institution's policies, arrange for its collection by the

institutional environmental health and safety (EHS) department or a licensed hazardous

waste disposal contractor.

By adhering to these safety protocols and logistical plans, researchers can minimize the risks

associated with handling 2,6-Dimethyl-4-pyranone and ensure a safe and compliant

laboratory environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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